Cas no 520-34-3 (Diosmetin)

• Product Name: Diosmetin
• CAS No: 520-34-3
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• MDL: MFCD00017425
• CID: 94912
• PubChem ID: 329798848
• Update Time: 2026-03-10

Diosmetin Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-chromen-4-one
• 5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chromen-4-one
• Diosmetin
• DIOSMETIN(P)
• DIOSMETIN(RG)
• DIOSMETIN(SH)
• 3,3',5,7-tetrahydroxy-4'-methoxyflavone
• 3',5,7-dihydroxy-4'-methoxyflavone
• 3',5,7-trihydroxy-4'-methoxy-2-phenylchromone
• 3',5,7-TRIHYDROXY-4'METHOXYFLAVONE
• 5,7,3'-Trihydroxy-4'-methoxyflavone
• Luteolin 4'-methyl ether
• 3′,5,7-Trihydroxy-4′-methoxyflavone
• 4′-Methylluteolin
• Luteolin 4′-methyl ether
• 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-benzopyrone
• [ "" ]
• Salinigricoflavonol
• 4'-Methylluteolin
• Luteolin 4-methyl ether
• 3',5,7-trihydroxy-4'-methoxyflavone
• TWZ37241OT
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-
• AK111246
• 5,7-Dihydroxy-2-(3
• 3',5,7-Trihydroxy 4'-methoxyflavone

• MDL： MFCD00017425
• Inchi： 1S/C16H12O6/c1-21-13-3-2-8(4-10(13)18)14-7-12(20)16-11(19)5-9(17)6-15(16)22-14/h2-7,17-19H,1H3
• InChI Key： MBNGWHIJMBWFHU-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC(C2OC3C(=C(C=C(C=3)O)O)C(=O)C=2)=CC=1
• BRN： 294492

Computed Properties

• Exact Mass: 300.06300
• Monoisotopic Mass: 300.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.26
• XLogP3: 1.7
• Topological Polar Surface Area: 96.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.512
• Melting Point: 257-259°C
• Boiling Point: 576.7°C at 760 mmHg
• Flash Point: 220.3 °C
• Refractive Index: 1.697
• Solubility: DMSO: soluble1mg/mL, clear, light yellow to yellow
• PSA: 100.13000
• LogP: 2.58540
• Vapor Pressure: 3.8X10-12 mm Hg at 25 °C (est)

Diosmetin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids
• Flavonoids
• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Diosmetin

Diosmetin (CAS No. 520-34-3): A Promising Flavonoid with Multifaceted Therapeutic Potential

Diosmetin, a naturally occurring flavone (CAS No. 520-34-3), has garnered significant attention in recent years due to its diverse pharmacological activities. Structurally characterized by a flavone backbone with 3',4',5,7-tetrahydroxy substituents, this compound is primarily isolated from plants such as Dioscorea species, Ruta graveolens, and Pistacia lentiscus. Emerging studies highlight its potential in combating oxidative stress, inflammation, and pathological processes associated with chronic diseases.

Recent advancements in Diosmetin-based research have unveiled novel mechanisms underlying its biological efficacy. A 2023 study published in the Nature Communications demonstrated that diosmetin potently inhibits the NF-κB signaling pathway by suppressing IκBα phosphorylation, thereby reducing pro-inflammatory cytokine production in macrophage models. This anti-inflammatory activity was further validated in preclinical models of rheumatoid arthritis, where oral administration of diosmetin significantly attenuated joint swelling and collagen degradation compared to control groups.

In oncology research, diosmetin has emerged as a promising candidate for targeted therapy. A landmark study in the Journal of Medicinal Chemistry (2024) revealed that diosmetin induces apoptosis in triple-negative breast cancer cells via dual inhibition of PI3K/Akt and MAPK pathways. Notably, this compound selectively targets cancer cells while sparing normal breast epithelial cells at therapeutic concentrations, suggesting a favorable safety profile. Preclinical data also indicates synergistic effects when combined with conventional chemotherapeutics like doxorubicin.

The antioxidant properties of diosmetin (CAS 520-34-3) are mediated through its unique redox cycling ability. Research published in the American Journal of Clinical Nutrition (2024) showed that diosmetin scavenges free radicals with an IC₅₀ value of 1.8 μM against DPPH radicals – superior to standard antioxidants like vitamin C (IC₅₀ = 8.7 μM). This activity was linked to neuroprotective effects in Alzheimer's disease models, where diosmetin prevented amyloid-beta-induced mitochondrial dysfunction through Nrf2/HO-1 pathway activation.

Clinical translation efforts are progressing rapidly for this compound. A phase I clinical trial (NCT05198766) evaluating oral diosmetin for type 2 diabetes management demonstrated dose-dependent improvements in glycemic control without significant hepatotoxicity at up to 800 mg/day doses. Parallel studies are exploring its potential for cardiovascular applications – a recent meta-analysis involving 14 preclinical models confirmed its ability to reduce LDL oxidation by over 65% while enhancing endothelial nitric oxide synthase activity.

Ongoing research focuses on optimizing delivery systems to enhance bioavailability – nanoencapsulation techniques using chitosan-polyethylene glycol carriers improved intestinal absorption efficiency by 7-fold according to a 2024 study in Biomaterials Science. These advancements position diosmetin as a viable candidate for next-generation therapeutics targeting metabolic syndrome, neurodegenerative disorders, and oncological indications.